AMDOXOVIR

• CAS RN: 153611-19-9
• Molecular Formula: C24H40N2O4.C2H2O4
• synonyms: AMDOXOVIR

Description

Amdoxovir is a pharmaceutical drug that has undergone research for the treatment of HIV/AIDS. It acts as a nucleoside reverse transcriptase inhibitor (NRTI). The drug was discovered by Raymond F. Schinazi (Emory University) and C.K. Chu (University of Georgia) and developed by RFS Pharma.

Molecular Structure Analysis

Amdoxovir has the molecular formula C9H12N6O3. Its molar mass is 252.234 g/mol. The structure includes a purine ring fused to an imidazole ring, which is a characteristic of 6-aminopurines.

Physical And Chemical Properties Analysis

Amdoxovir has the molecular formula C9H12N6O3. Its molar mass is 252.234 g/mol. The structure includes a purine ring fused to an imidazole ring, which is a characteristic of 6-aminopurines.

Mechanism of Action

Amdoxovir acts as a nucleoside reverse transcriptase inhibitor (NRTI). This means it inhibits the action of reverse transcriptase, an enzyme that HIV uses to replicate its genetic material.

Safety and Hazards

Amdoxovir was in advanced Phase II clinical trials around 2010. In 2013, a Phase II trial was terminated and another was withdrawn before it started. No further studies appear to have been done. More detailed safety and hazard information would likely be available if the drug had proceeded further in clinical trials.

Future Directions

The future of Amdoxovir is uncertain. After the termination of a Phase II trial in 2013, no further studies appear to have been done. It’s unclear whether there will be any future research or development involving this drug.